Cas no 223500-08-1 (2-Thiophenecarboxylic acid,5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid,5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-, ethyl ester
• CAS No: 223500-08-1
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 1407756
• Update Time: 2024-08-15

2-Thiophenecarboxylic acid,5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-, ethyl ester
• ethyl 5-(1-methyl-3-trifluoromethyl-1H-pyrazol-5-yl)-2-thiophenecarboxylate
• 2-Thiophenecarboxylic acid, 5-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-, ethyl ester

• Inchi： 1S/C12H11F3N2O2S/c1-3-19-11(18)9-5-4-8(20-9)7-6-10(12(13,14)15)16-17(7)2/h4-6H,3H2,1-2H3
• InChI Key： VWIDOKBUYILSOK-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C2N(C)N=C(C(F)(F)F)C=2)=CC=1

Computed Properties

• Exact Mass: 304.04943

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 390.2±42.0 °C(Predicted)
• PSA: 44.12
• pka: -1.30±0.10(Predicted)